Cas no 2769-30-4 (Thiocyanic acid,2-nitrophenyl ester)

• Product Name: Thiocyanic acid,2-nitrophenyl ester
• CAS No: 2769-30-4
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• CID: 266481
• PubChem ID: 200815
• Update Time: 2025-04-19

Thiocyanic acid,2-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,2-nitrophenyl ester
• o-Nitro(thiocyano)benzene
• (2-nitrophenyl) thiocyanate
• 1-nitro-2-thiocyanatobenzene
• Thiocyanic acid, 2-nitrophenyl ester
• AKOS024353666
• BRN 1369091
• 4-06-00-01670 (Beilstein Handbook Reference)
• 2-Nitrophenylthiocyanate
• 2769-30-4
• SCHEMBL9626333
• nitrophenylthiocyanate
• DTXSID90182046

• Inchi： 1S/C7H4N2O2S/c8-5-12-7-4-2-1-3-6(7)9(10)11/h1-4H
• InChI Key： BHFBHNGCLGLPJE-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.99942
• Monoisotopic Mass: 179.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 298.4°Cat760mmHg
• Flash Point: 134.3°C
• Refractive Index: 1.637
• PSA: 66.93